Cas no 1523606-54-3 (Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate)

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate is a spirocyclic amine derivative with a protected carboxylate group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid spirocyclic structure enhances stereochemical control, making it valuable for constructing complex heterocyclic frameworks. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection for further functionalization. The hemioxalate salt form improves solubility and handling properties. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Its well-defined crystalline structure ensures high purity and reproducibility in synthetic applications.
Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate structure
1523606-54-3 structure
Product Name:Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate
CAS No:1523606-54-3
MF:C28H50N4O8
MW:570.718608379364
MDL:MFCD27988097
CID:3042639
PubChem ID:91800978
Update Time:2025-06-11

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2,7-diazaspiro[4.5]decane-2-carboxylate oxalate(2:1)
    • tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate
    • SB21632
    • AK171857
    • tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;oxalic acid
    • AS-34888
    • CS-0048440
    • MFCD27988097
    • 1523606-54-3
    • 2-Boc-2,7-diazaspiro[4.5]decane hemioxalate
    • EN300-213309
    • tert-Butyl2,7-diazaspiro[4.5]decane-2-carboxylateoxalate(2:1)
    • AKOS025289944
    • YKC60654
    • oxalic acid; bis(tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate)
    • Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate
    • MDL: MFCD27988097
    • Inchi: 1S/2C13H24N2O2.C2H2O4/c2*1-12(2,3)17-11(16)15-8-6-13(10-15)5-4-7-14-9-13;3-1(4)2(5)6/h2*14H,4-10H2,1-3H3;(H,3,4)(H,5,6)
    • InChI Key: YMFMUVBUCFKDKE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(CNCCC2)C1)=O.O(C(C)(C)C)C(N1CCC2(CNCCC2)C1)=O.OC(C(=O)O)=O

Computed Properties

  • Exact Mass: 570.36286457g/mol
  • Monoisotopic Mass: 570.36286457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 5
  • Complexity: 370
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate Pricemore >>

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Additional information on Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate (CAS No. 1523606-54-3): A Comprehensive Overview

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate (CAS No. 1523606-54-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This article aims to provide a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate is a complex organic molecule with a molecular formula of C16H27N3O4. The compound features a spirocyclic core with two nitrogen atoms at positions 2 and 7, forming a diazaspiro ring system. The tert-butyl group attached to the carboxylate moiety provides additional stability and solubility properties. The hemioxalate salt form further enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

The spirocyclic structure of Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate confers unique chemical properties that are advantageous for drug design. The presence of multiple functional groups allows for facile modification and optimization of the molecule to achieve desired pharmacological profiles. For instance, the carboxylate group can be derivatized to improve bioavailability or target-specific delivery.

Synthesis Methods

The synthesis of Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate has been extensively studied in the literature. One common approach involves the reaction of tert-butyl 2-amino-7-azaspiro[4.5]decane-7-carboxylate with oxalic acid to form the hemioxalate salt. This method typically proceeds via a multi-step process that includes the formation of the spirocyclic core through ring-closing metathesis (RCM) or other cyclization reactions.

Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate. For example, the use of transition-metal catalysts has significantly improved the yield and purity of the final product. Additionally, green chemistry principles have been applied to minimize environmental impact and reduce waste generation during synthesis.

Biological Activities and Therapeutic Potential

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate has demonstrated promising biological activities in various preclinical studies. One of its key therapeutic potentials lies in its ability to modulate neurotransmitter systems in the central nervous system (CNS). Research has shown that this compound can act as a selective inhibitor of monoamine oxidase (MAO), an enzyme responsible for breaking down neurotransmitters such as serotonin and dopamine.

In neurodegenerative diseases like Parkinson's disease (PD) and Alzheimer's disease (AD), MAO inhibitors have been shown to slow disease progression by preserving neurotransmitter levels and reducing oxidative stress. Preclinical studies using animal models have indicated that Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate can effectively cross the blood-brain barrier (BBB) and exert neuroprotective effects.

Beyond its CNS applications, Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate has also shown potential as an anticancer agent. In vitro studies have demonstrated its ability to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that this compound could be further developed as a novel therapeutic agent for treating various types of cancer.

Clinical Trials and Future Directions

The promising preclinical results of Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate have paved the way for early-stage clinical trials to evaluate its safety and efficacy in humans. Several phase I trials are currently underway to assess the pharmacokinetics and tolerability of this compound in healthy volunteers.

Preliminary data from these trials have indicated that Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate is well-tolerated at low doses with minimal adverse effects. However, further studies are needed to determine optimal dosing regimens and identify any potential long-term side effects.

In addition to clinical trials, ongoing research is focused on optimizing the chemical structure of Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate to enhance its therapeutic properties. Computational modeling techniques are being employed to predict binding affinities and selectivity profiles for various target proteins involved in disease pathways.

Conclusion

Tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hemioxalate (CAS No. 1523606-54-3) is a promising compound with diverse biological activities and therapeutic potentials. Its unique spirocyclic structure and functional groups make it an attractive candidate for drug development in areas such as neurodegenerative diseases and cancer. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.

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